Cas no 1261365-58-5 (5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile)

5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core substituted with a trifluoromethyl group and a cyano functionality. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitrile moiety offers versatility for further derivatization. Its rigid bicyclic framework contributes to high binding affinity in target interactions, particularly in kinase inhibition and receptor modulation. The compound’s well-defined synthetic route ensures consistent purity, supporting its use as a key intermediate in drug discovery and material science applications.

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile structure

1261365-58-5 structure

Product Name:5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile

CAS No:1261365-58-5

MF:C₉H₄F₃N₃

MW:211.143371582031

MDL:MFCD18374142

CID:1024683

PubChem ID:329772109

Update Time:2025-05-28

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile
- AC1Q4JF8
- ACMC-209b1o
- AG-L-21873
- AK-92867
- ANW-18586
- CTK4B4971
- MolPort-015-157-269
- A889666
- 1261365-58-5
- 1H-Pyrrolo[2,3-b]pyridine-4-carbonitrile, 5-(trifluoromethyl)-
- 5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, AldrichCPR
- MFCD18374142
- DTXSID70679126
- AKOS015852730
- 5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile
- MDL： MFCD18374142
- Inchi： 1S/C9H4F3N3/c10-9(11,12)7-4-15-8-5(1-2-14-8)6(7)3-13/h1-2,4H,(H,14,15)
- InChI Key： MIYMIGHPGAEBEN-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C2C(C=CN2)=C1C#N)(F)F

Computed Properties

Exact Mass: 211.03573163g/mol
Monoisotopic Mass: 211.03573163g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 52.5Å²

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

5-(trifluoromethyl)-1h-pyrrolo2,3-bpyridine-4-carbonitrile Pricemore >>

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abcr	AB315058-100 mg	5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, 95%; .	1261365-58-5	95%	100 mg	€348.00	2023-07-19
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Matrix Scientific	059475-250mg	5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile	1261365-58-5		250mg	$418.00	2023-09-08
abcr	AB315058-100mg	5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbonitrile, 95%; .	1261365-58-5	95%	100mg	€348.00	2025-02-19